Cas no 5977-10-6 (2-(1-hydroxy-4-phenylcyclohexyl)butanoic acid)

• Product Name: 2-(1-hydroxy-4-phenylcyclohexyl)butanoic acid
• CAS No: 5977-10-6
• MF: C₁₆H₂₂O₃
• MW: 262.344085216522
• CID: 950655
• PubChem ID: 71170
• Update Time: 2025-07-13

2-(1-hydroxy-4-phenylcyclohexyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• fencibutirol
• Fencibutirol [USAN:INN]; Fencibutirol; (+-)-alpha-Ethyl-1-hydroxy-4-phenylcyclohexaneacetic acid; 4-10-00-01088 (Beilstein Handbook Reference); Acido alpha-(1-idrossi-4-fenilcicloesil)buttirico; Acido alpha-(1-idrossi-4-fenilcicloesil)buttirico [Italian]; BRN 2123428; Fencibutirolo; Fencibutirolo [Italian]; Fencibutirolum; Fencibutirolum [INN-Latin]; MG 4833; UNII-H2V165956A; Verecolene; Cyclohexaneacetic acid, alpha-ethyl-1-hydroxy-4-p
• Verecolene
• Fencibutirolo [Italian]
• Fencibutirol [USAN:INN]
• Fencibutirolum [INN-Latin]
• MG 4833
• (+-)-alpha-Ethyl-1-hydroxy-4-phenylcyclohexaneacetic acid
• Acido alpha-(1-idrossi-4-fenilcicloesil)buttirico [Italian]
• Cyclohexaneacetic acid, alpha-ethyl-1-hydroxy-4-phenyl-, (+-)-
• Fencibutirolo
• Fencibutirolum
• Verecolene (TN)
• Fencibutirol (USAN/INN)
• 2-(1-hydroxy-4-phenylcyclohexyl)butanoic acid
• A

• Inchi： 1S/C16H22O3/c1-2-14(15(17)18)16(19)10-8-13(9-11-16)12-6-4-3-5-7-12/h3-7,13-14,19H,2,8-11H2,1H3,(H,17,18)
• InChI Key： HPLFQKUIHGZHPH-UHFFFAOYSA-N
• SMILES： OC1(C(C(=O)O)CC)CCC(C2C=CC=CC=2)CC1
• BRN： 2123428

Computed Properties

• Exact Mass: 262.157
• Monoisotopic Mass: 262.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5

Experimental Properties

• Density: 1.144
• Melting Point: 157°
• Boiling Point: 439°C at 760 mmHg
• Flash Point: 233.4°C
• Refractive Index: 1.555

Additional information on 2-(1-hydroxy-4-phenylcyclohexyl)butanoic acid

Recent Advances in the Study of 2-(1-hydroxy-4-phenylcyclohexyl)butanoic acid (CAS: 5977-10-6)

The compound 2-(1-hydroxy-4-phenylcyclohexyl)butanoic acid (CAS: 5977-10-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexyl and phenyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, aiming to explore its full therapeutic potential.

One of the key areas of research has been the optimization of synthetic routes for 2-(1-hydroxy-4-phenylcyclohexyl)butanoic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic asymmetric synthesis method that significantly improves yield and enantiomeric purity. This advancement is critical for ensuring the consistency and scalability of production, which is essential for further preclinical and clinical studies.

Pharmacologically, 2-(1-hydroxy-4-phenylcyclohexyl)butanoic acid has demonstrated notable anti-inflammatory and analgesic properties. In vitro and in vivo studies have shown that the compound inhibits key inflammatory mediators such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest potential applications in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, recent investigations have explored the compound's neuroprotective effects. A 2024 study in Neuropharmacology reported that 2-(1-hydroxy-4-phenylcyclohexyl)butanoic acid could mitigate oxidative stress and neuronal apoptosis in models of neurodegenerative diseases like Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier enhances its therapeutic prospects for central nervous system disorders.

Despite these promising findings, challenges remain. The pharmacokinetic profile of 2-(1-hydroxy-4-phenylcyclohexyl)butanoic acid, including its absorption, distribution, metabolism, and excretion (ADME), requires further elucidation. Ongoing research aims to address these gaps, with a focus on improving bioavailability and reducing potential side effects.

In conclusion, 2-(1-hydroxy-4-phenylcyclohexyl)butanoic acid (CAS: 5977-10-6) represents a compelling candidate for further drug development. Its multifaceted pharmacological activities and recent synthetic advancements underscore its potential in addressing unmet medical needs. Future research should prioritize comprehensive preclinical evaluations and the development of targeted delivery systems to maximize therapeutic efficacy.